Cas no 1567006-88-5 (2-(methylamino)-1,3-oxazole-4-carboxylic acid)

2-(Methylamino)-1,3-oxazole-4-carboxylic acid is a heterocyclic compound featuring an oxazole core functionalized with a methylamino group at the 2-position and a carboxylic acid at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The oxazole scaffold is known for its stability and bioactivity, while the carboxylic acid group enables further derivatization via amidation or esterification. The methylamino substituent enhances reactivity, facilitating the synthesis of more complex heterocyclic systems. This compound is valuable for developing pharmacophores or intermediates in drug discovery, offering a balance of reactivity and structural diversity for targeted molecular design.
2-(methylamino)-1,3-oxazole-4-carboxylic acid structure
1567006-88-5 structure
Product Name:2-(methylamino)-1,3-oxazole-4-carboxylic acid
CAS No:1567006-88-5
MF:C5H6N2O3
MW:142.1127409935
MDL:MFCD26827388
CID:5245053
PubChem ID:84648709
Update Time:2025-06-21

2-(methylamino)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 2-(methylamino)-
    • 2-(methylamino)-1,3-oxazole-4-carboxylic acid
    • MDL: MFCD26827388
    • Inchi: 1S/C5H6N2O3/c1-6-5-7-3(2-10-5)4(8)9/h2H,1H3,(H,6,7)(H,8,9)
    • InChI Key: NVAXGKPZIAGQBN-UHFFFAOYSA-N
    • SMILES: O1C=C(C(O)=O)N=C1NC

Computed Properties

  • Exact Mass: 142.03784206g/mol
  • Monoisotopic Mass: 142.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.4Ų

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